[(4R,6E,9R,10Z,11aR)-9-acetyloxy-6,10-dimethyl-3-methylidene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-4-yl] (E)-4-hydroxy-2-(hydroxymethyl)but-2-enoate

• Molecular Formula: C22H28O8
• Molecular Weight: 420.5 g/mol
• IUPAC Name: [(4R,6E,9R,10Z,11aR)-9-acetyloxy-6,10-dimethyl-3-methylidene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-4-yl] (E)-4-hydroxy-2-(hydroxymethyl)but-2-enoate
• InChI: InChI=1S/C22H28O8/c1-12-5-6-17(28-15(4)25)13(2)10-19-20(14(3)21(26)29-19)18(9-12)30-22(27)16(11-24)7-8-23/h5,7,10,17-20,23-24H,3,6,8-9,11H2,1-2,4H3/b12-5+,13-10-,16-7+/t17-,18-,19-,20?/m1/s1
• InChI Key: XYPJAWWDSQFSQA-YBPKGZQRSA-N
• Isomeric SMILES: C/C/1=C\C[C@H](/C(=C\[C@@H]2C([C@@H](C1)OC(=O)/C(=C/CO)/CO)C(=C)C(=O)O2)/C)OC(=O)C
• SMILES: CC1=CCC(C(=CC2C(C(C1)OC(=O)C(=CCO)CO)C(=C)C(=O)O2)C)OC(=O)C

Description

[(4R,6E,9R,10Z,11aR)-9-acetyloxy-6,10-dimethyl-3-methylidene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-4-yl] (E)-4-hydroxy-2-(hydroxymethyl)but-2-enoate is a natural product found in Ageratina palmeri, Chaenactis douglasii, and other organisms with data available.

Scientific Research Applications

Stereoselective Synthesis and Asymmetric Total Synthesis

• Research by Gerber & Vogel (2001) explored the stereoselective synthesis of 8-Oxabicyclo[3.2.1]octane-2,3,4,6,7-pentols and total asymmetric synthesis of 2,6-anhydrohepturonic acid derivatives suitable for constructing (1 → 3)-C,C-linked trisaccharides, which are critical for the development of complex organic compounds (Gerber & Vogel, 2001).

Chemical Reactions and Structural Analysis

• Mara et al. (1982) discussed tricyclic products from reactions involving thiazoloazetidinones and ethyl diazoacetate, emphasizing the importance of understanding complex organic reactions in synthetic chemistry (Mara, Singh, Thomas, & Williams, 1982).
• Meilert, Pettit, & Vogel (2004) examined the synthesis of C15 Polyketide Spiroketals, contributing to the field of natural product synthesis and the understanding of complex molecular structures (Meilert, Pettit, & Vogel, 2004).

Application in Synthesis of Complex Molecules

• Stipanovic, Miller, Hope, & Hope (1985) isolated and determined the structure of Argophyllone-B from Helianthus argophyllus, showcasing the application of complex molecular synthesis in identifying and analyzing natural compounds (Stipanovic, Miller, Miller, Hope, & Hope, 1985).
• Dell, Smith, & Warburton (1985) conducted inter- and intra-molecular reactions of allene-1,3-dicarboxylic acid esters with 2-vinylfurans and 2-vinylthiophenes, demonstrating the utility of these complex molecular structures in synthetic organic chemistry (Dell, Smith, & Warburton, 1985).